Cas no 2227774-97-0 ((1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol
• CAS No: 2227774-97-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6023370
• PubChem ID: 165627246
• Update Time: 2025-06-20

(1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol
• 2227774-97-0
• EN300-1779507

• Inchi： 1S/C9H15N3O/c10-5-8(13)9-6-3-1-2-4-7(6)11-12-9/h8,13H,1-5,10H2,(H,11,12)/t8-/m1/s1
• InChI Key： POGXKCRWXMGQAV-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.9Ų

Additional information on (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol

Introduction to (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol (CAS No. 2227774-97-0)

(1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This compound, identified by the CAS number 2227774-97-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, characterized by a tetrahydroindazole core and an aminoethyl side chain, positions it as a promising candidate for further exploration in therapeutic interventions.

The structural composition of (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol encompasses a complex interplay of functional groups that contribute to its distinct chemical behavior. The presence of the tetrahydroindazole ring system imparts a rigid scaffold that can be modulated for enhanced binding affinity and selectivity in biological targets. This feature is particularly valuable in the design of small-molecule inhibitors and agonists targeting various disease pathways.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards indazole derivatives due to their diverse pharmacological activities. The tetrahydroindazole moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor interactions. Research has demonstrated that derivatives of this scaffold exhibit significant potential in addressing neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific configuration of (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol, with its (1R) stereochemistry, further enhances its pharmacological profile by optimizing interactions with biological targets.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex drug candidates. The combination of the aminoethyl group and the tetrahydroindazole core provides multiple sites for chemical modification, enabling medicinal chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability. This adaptability has made (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol a focal point in synthetic efforts aimed at developing novel therapeutics.

The pharmacological potential of this compound has been explored through various preclinical studies. Initial investigations have highlighted its ability to interact with key enzymes and receptors involved in disease mechanisms. For instance, studies suggest that derivatives of this scaffold may inhibit enzymes implicated in inflammation and oxidative stress, offering a promising approach to managing chronic conditions. Additionally, the structural similarity to known bioactive molecules has prompted researchers to investigate its potential as a lead compound for further optimization.

The synthesis of (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-ol presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies have been employed to achieve high yields and enantiopurity necessary for pharmaceutical applications. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly instrumental in obtaining the desired stereochemical configuration. These synthetic advancements underscore the compound's significance as a target for innovation in chemical synthesis.

In the context of drug discovery pipelines, compounds like (1R)-2-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-ylenthanenyl)ethan-l-lactam play a crucial role in identifying new therapeutic modalities. The ability to modify specific functional groups while maintaining core structural integrity allows for rapid screening and optimization processes. This flexibility is essential for accelerating the development of novel drugs that meet stringent safety and efficacy standards.

The growing body of research on indazole derivatives underscores their importance as pharmacophores in modern medicine. The unique combination of structural features offered by compounds like (lR)-2-amino-l-(4,S6,S7-tetrahydrolindazol-S)-ethan-I-lactam continues to inspire new avenues in drug design. As our understanding of disease mechanisms evolves，so does the demand for innovative compounds capable of addressing complex therapeutic challenges.

The future prospects for (lR)-2-amino-l-(4,S6,S7-tetrahydrolindazol-S)-ethan-I-lactam are promising，with ongoing studies exploring its potential applications across multiple therapeutic domains。Collaborative efforts between academic researchers and industry scientists are expected to yield transformative insights into its pharmacological effects。These endeavors not only enhance our fundamental understanding but also pave the way for developing next-generation therapeutics with improved efficacy and safety profiles。